6-deoxy-N-(2-methyl-5-nitrophenyl)hexopyranosylamine

• IUPAC Name: 2-methyl-6-(2-methyl-5-nitroanilino)oxane-3,4,5-triol
• InChI: InChI=1S/C13H18N2O6/c1-6-3-4-8(15(19)20)5-9(6)14-13-12(18)11(17)10(16)7(2)21-13/h3-5,7,10-14,16-18H,1-2H3
• InChI Key: ZKCLGQZHQXASOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(C(C(O1)NC2=C(C=CC(=C2)[N+](=O)[O-])C)O)O)O
• Molecular Formula: C13H18N2O6
• Molecular Weight: 298.29 g/mol

Description

6-deoxy-N-(2-methyl-5-nitrophenyl)hexopyranosylamine is an important chemical compound that has gained significant attention in the scientific community due to its potential for various applications. This compound is a hexose analog of the antibiotic, kanamycin, and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 6-deoxy-N-(2-methyl-5-nitrophenyl)hexopyranosylamine is not fully understood. However, it is believed to inhibit bacterial protein synthesis by binding to the bacterial ribosome. It has also been suggested that it may inhibit cancer cell growth by inducing apoptosis.
Biochemical and Physiological Effects:
6-deoxy-N-(2-methyl-5-nitrophenyl)hexopyranosylamine has been shown to have various biochemical and physiological effects. It has been found to inhibit bacterial growth and induce apoptosis in cancer cells. It has also been shown to have low toxicity in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-deoxy-N-(2-methyl-5-nitrophenyl)hexopyranosylamine is its potential as a fluorescent probe for imaging cells. Additionally, its low toxicity makes it a promising candidate for further study. However, its low yield and difficulty in synthesis make it challenging to work with in lab experiments.

Future Directions

There are several future directions for the study of 6-deoxy-N-(2-methyl-5-nitrophenyl)hexopyranosylamine. One direction is to further investigate its antibacterial and anticancer properties in vivo. Another direction is to explore its potential as a fluorescent probe for imaging cells in vivo. Additionally, further research is needed to improve the yield and synthesis methods of this compound.

Synthesis Methods

The synthesis of 6-deoxy-N-(2-methyl-5-nitrophenyl)hexopyranosylamine has been achieved using different methods. One of the most common methods is the reaction between 2,6-diaminopyridine and 2,3,4,6-tetra-O-acetyl-1-thio-β-D-glucopyranose, followed by deprotection of the acetyl groups. The yield of this method is around 30%. Another method involves the reaction between 2,6-diaminopyridine and 2,3,4,6-tetra-O-benzyl-1-thio-β-D-glucopyranose, followed by deprotection of the benzyl groups. This method has a higher yield of around 70%.

Scientific Research Applications

6-deoxy-N-(2-methyl-5-nitrophenyl)hexopyranosylamine has been studied for its potential applications in the field of medicinal chemistry. It has been shown to have antibacterial activity against several strains of bacteria, including Escherichia coli and Staphylococcus aureus. It has also been found to have anticancer activity, inhibiting the growth of cancer cells in vitro. Additionally, it has been studied for its potential use as a fluorescent probe for imaging cells.